3-Chloro-4-methylbenzo[b]thiophene

• IUPAC Name: 3-chloro-4-methyl-1-benzothiophene
• InChI: InChI=1S/C9H7ClS/c1-6-3-2-4-8-9(6)7(10)5-11-8/h2-5H,1H3
• InChI Key: XLRUUTMTDMIIBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC=C2Cl
• Molecular Formula: C9H7ClS
• DSSTOX Substance ID: DTXSID10563939
• Molecular Weight: 182.67 g/mol
• CAS RN: 130219-79-3

Description

3-Chloro-4-methylbenzo[b]thiophene is a type of heterocyclic compound. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs.

Synthesis Analysis

The synthesis of thiophene derivatives involves various methods, including the Gewald Reaction and Paal-Knorr Thiophene Synthesis. The synthesis of 3-Chloro-4-methylbenzo[b]thiophene specifically is not detailed in the search results.

Molecular Structure Analysis

The molecular formula of 3-Chloro-4-methylbenzo[b]thiophene is C9H7ClS. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position.

Chemical Reactions Analysis

Thiophene and its derivatives react with electrophiles due to the π-excessive nature of the heteroaromatic ring. Specific reactions of 3-Chloro-4-methylbenzo[b]thiophene are not detailed in the search results.

Scientific Research Applications

• Medicinal Chemistry

  • Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry.
  • They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.
  • They are remarkably effective compounds both with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.
  • Among all the synthesized derivatives, compound 12 showed greater inhibitory effect against the organisms used, particularly against B. subtilis, E. coli, P. vulgaris and S. aureus with MIC.

• Organic Synthesis, Pharmaceuticals, Agrochemicals and Dyestuffs

  • “3-Chloro-4-methylbenzo[b]thiophene” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals and dyestuffs.

• Industrial Chemistry and Material Science

  • Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.
  • Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

• Pharmaceuticals

  • Thiophene-based compounds have been proven to be effective drugs in the current disease scenario.
  • They exhibit many pharmacological properties such as anti-cancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.
  • For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.
  • Articaine, a 2,3,4-trisubstituent thiophene, is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe.

• Synthetic Chemistry

  • Thiophene and its derivatives are essential heterocyclic compounds with a variety of properties and applications.
  • They are used in the synthesis of various substrates.
  • The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

• Agrochemicals

  • “3-Chloro-4-methylbenzo[b]thiophene” is used as an important raw material and intermediate in agrochemicals.

• Heterocyclization of Various Substrates

  • Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds.
  • The current review envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives by heterocyclization of various substrates.

• Voltage-Gated Sodium Channel Blocker and Dental Anesthetic

  • Articaine, a 2,3,4-trisubstituent thiophene (3-n-propylamino-α-propionylamino-2-carbomethoxy-4-methyl-thiophene hydrochloride), is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe.

• Nonsteroidal Anti-Inflammatory Drug

  • Suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

• Condensation Reaction

  • The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.
  • The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.
  • The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P 4 S 10) as sulfurizing agents.

Safety And Hazards

3-Chloro-4-methylbenzo[b]thiophene is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Citations

Substituted thiophene-anthranilamides as potent inhibitors of human factor Xa

MJ Kochanny, M Adler, J Ewing, BD Griedel… - Bioorganic & medicinal …, 2007 - Elsevier

A series of thiophene-containing non-amidine factor Xa inhibitors is described. Simple methyl-substituted thiophene analogs were relatively weak inhibitors. However, introduction of …

Number of citations: 27 www.sciencedirect.com

The synthesis of all of the monomethyl isomers of benzo[b]naphtho[1,2‐d]thiophene

Y Tominaga, R Pratap, RN Castle… - Journal of Heterocyclic …, 1982 - Wiley Online Library

All isomers of the monomethylbenzo[bnaphtho[1,2‐d]thiophenes were synthesized by photocyclization of 2‐styrylbenzo[b]thiophenes which were prepared by the Wadsworth‐Emmons …

Number of citations: 30 onlinelibrary.wiley.com